Cas no 842122-15-0 (4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-)

4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- structure
842122-15-0 structure
Product name:4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
CAS No:842122-15-0
MF:C21H16NO3Br
MW:410.261
CID:4210832
PubChem ID:11281305

4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
    • 842122-15-0
    • BDBM50159671
    • CHEMBL179094
    • 2-[[2-(2-Bromophenoxy)ethyl]amino]-4H-naphtho[1,2-b]pyran-4-one
    • DTXSID701175930
    • 2-[2-(2-Bromo-phenoxy)-ethylamino]-benzo[h]chromen-4-one
    • Inchi: InChI=1S/C21H16BrNO3/c22-17-7-3-4-8-19(17)25-12-11-23-20-13-18(24)16-10-9-14-5-1-2-6-15(14)21(16)26-20/h1-10,13,23H,11-12H2
    • InChI Key: FNEVXZRSKAPXGS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 409.03136Da
  • Monoisotopic Mass: 409.03136Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 47.6Ų

4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Related Literature

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